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Compound of Interest

Methyl 2,2-dichloro-2-
Compound Name:
methoxyacetate

Cat. No.: B092114

Essential Safety and Handling Guide for Methyl
2,2-dichloro-2-methoxyacetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, personal protective equipment (PPE)
recommendations, and detailed operational and disposal procedures for the safe handling of
Methyl 2,2-dichloro-2-methoxyacetate (CAS Number: 17640-25-4) in a laboratory setting.
Adherence to these guidelines is essential to minimize risks associated with this corrosive and
hazardous chemical.

Hazard Identification and Safety Precautions

Methyl 2,2-dichloro-2-methoxyacetate is a corrosive substance that can cause severe skin
burns and eye damage, and may also cause respiratory irritation. It is imperative to handle this
chemical with appropriate engineering controls and personal protective equipment.

Signal Word: Danger
Hazard Statements:

o H314: Causes severe skin burns and eye damage.
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o H335: May cause respiratory irritation.

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.

e P304+P340+P310: IF INHALED: Remove person to fresh air and keep comfortable for
breathing. Immediately call a POISON CENTER/doctor.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Methyl 2,2-dichloro-2-
methoxyacetate is provided in the table below.

Property Value

CAS Number 17640-25-4

Linear Formula Cl2C(OCH3)CO2CHs

Molecular Weight 172.99 g/mol

Boiling Point 179-181 °C (lit.)

Density 1.36 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.45 (lit.)

Flash Point 91 °C (195.8 °F) - closed cup

Storage Class 8A - Combustible corrosive hazardous materials
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Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Methyl 2,2-dichloro-2-methoxyacetate to
provide a protective barrier against potential exposure.[1][2][3]

PPE Category Specification

Chemical safety goggles and a full-face shield.

[4]1[5]

Eye and Face Protection

] Chemical-resistant gloves (e.qg., nitrile,
Hand Protection ]
neoprene).[4] Always inspect gloves before use.

) Chemical-resistant apron or coveralls and
Body Protection
closed-toe shoes.[1][4]

Use a NIOSH-approved respirator with a type
_ _ ABEK (EN 14387) filter cartridge. This is crucial
Respiratory Protection _ _
when working outside of a fume hood or when

vapors may be generated.

Experimental Protocol: Safe Handling Procedure

This protocol outlines the step-by-step procedure for safely handling Methyl 2,2-dichloro-2-
methoxyacetate in a laboratory setting.

4.1. Preparation and Engineering Controls

o Work Area: All handling of Methyl 2,2-dichloro-2-methoxyacetate must be conducted in a
well-ventilated chemical fume hood.

» Emergency Equipment: Ensure that an emergency eyewash station and safety shower are
readily accessible and have been recently tested.[5]

o Spill Kit: Have a spill kit specifically for corrosive and halogenated organic compounds
readily available. The kit should contain absorbent materials, neutralizing agents, and
appropriate waste disposal bags.

4.2. Handling and Dispensing
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o Don PPE: Before handling the chemical, put on all required personal protective equipment
as specified in the table above.

» Container Inspection: Visually inspect the chemical container for any signs of damage or
leaks before opening.

» Dispensing:

o Use a properly functioning pipette or a graduated cylinder for transferring the liquid.

o Perform all transfers slowly and carefully to avoid splashing.

o Keep the container opening pointed away from your face.
e Weighing: If weighing is required, do so in a tared, sealed container to minimize exposure.
e Reaction Setup:

o When setting up a reaction, add Methyl 2,2-dichloro-2-methoxyacetate to the reaction

vessel slowly.
o Ensure the reaction apparatus is properly secured and vented to the fume hood's exhaust.
4.3. Post-Handling

» Decontamination: Thoroughly clean the work area with an appropriate decontaminating
solution after use.

e Glove Removal: Remove gloves using the proper technique to avoid skin contact with any
residual chemical.

» Hand Washing: Wash hands thoroughly with soap and water after completing the work and
removing PPE.

Disposal Plan

As a halogenated organic compound, Methyl 2,2-dichloro-2-methoxyacetate requires
specific disposal procedures to ensure environmental safety and regulatory compliance.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b092114?utm_src=pdf-body
https://www.benchchem.com/product/b092114?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

5.1. Waste Segregation and Collection

* Waste Stream: Methyl 2,2-dichloro-2-methoxyacetate waste is classified as halogenated
organic waste.[6][7]

o Waste Container:

o Collect all waste containing this chemical in a designated, properly labeled, and sealed
container for halogenated organic waste.[8]

o The container must be compatible with the chemical and have a secure, tight-fitting lid.[8]

o Do not mix with non-halogenated organic waste, as this significantly increases disposal
costs.[9]

o Do not mix with incompatible materials such as strong acids, bases, or oxidizing agents.[9]
[10]

e Labeling:

o Clearly label the waste container with "Hazardous Waste," "Halogenated Organic Waste,"
and the full chemical name: "Methyl 2,2-dichloro-2-methoxyacetate."[3]

o Maintain a log of the contents and approximate quantities added to the container.
5.2. Storage and Disposal

o Storage: Store the sealed waste container in a designated satellite accumulation area that is
cool, dry, and well-ventilated.[6]

o Disposal Request: When the container is nearly full, contact your institution's Environmental
Health and Safety (EHS) office to arrange for proper disposal.[6] Do not dispose of this
chemical down the drain.[9]

Emergency Procedures

6.1. Spills
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e Small Spills (in a fume hood):

o Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g.,
vermiculite, sand).

o Collect the absorbed material into a sealed container for hazardous waste disposal.
o Clean the spill area with a suitable decontaminating solution.
o Large Spills:
o Evacuate the immediate area.
o Alert your supervisor and contact your institution's EHS or emergency response team.
o Prevent the spill from entering drains.
6.2. Exposure

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek immediate medical attention.[6]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[11]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[11]
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Caption: Workflow for handling and disposal of Methyl 2,2-dichloro-2-methoxyacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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